Cas no 1706-90-7 (Methyl diphenylphosphinate)

• Product Name: Methyl diphenylphosphinate
• CAS No: 1706-90-7
• MF: C₁₃H₁₃O₂P
• MW: 232.214884519577
• MDL: MFCD32206186
• CID: 1353116
• PubChem ID: 615685
• Update Time: 2025-05-25

Methyl diphenylphosphinate Chemical and Physical Properties

Names and Identifiers

• Phosphinic acid, diphenyl-, methyl ester
• [methoxy(phenyl)phosphoryl]benzene
• Methyl diphenylphosphinate
• diphenyl-phosphinic acid,methyl ester
• diphenylphosphinic methyl ester
• diphenylphosphonic acid methyl ester
• methoxy diphenylphosphine oxide
• Diphenylphosphinic acid methyl ester
• methyl di-phenylphosphinate
• BHUMZHDFNOXAMC-UHFFFAOYSA-N
• Diphenyl-phosphinic acid methyl ester
• D93399
• AS-58679
• DTXSID70346846
• 1706-90-7
• SCHEMBL332078
• AKOS037645223

• MDL： MFCD32206186
• Inchi： 1S/C13H13O2P/c1-15-16(14,12-8-4-2-5-9-12)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： BHUMZHDFNOXAMC-UHFFFAOYSA-N
• SMILES： P(C1C=CC=CC=1)(C1C=CC=CC=1)(=O)OC

Computed Properties

• Exact Mass: 232.06500
• Monoisotopic Mass: 232.06531665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• PSA: 36.11000
• LogP: 2.56190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Methyl diphenylphosphinate

Methyl diphenylphosphinate: A Comprehensive Overview

Methyl diphenylphosphinate, with the CAS number 1706-90-7, is a versatile compound that has garnered significant attention in various fields due to its unique chemical properties and wide-ranging applications. This compound, also referred to as diphenyl methyl phosphinate, belongs to the class of organophosphorus compounds, which are known for their stability and reactivity in different chemical environments.

The molecular structure of methyl diphenylphosphinate consists of a central phosphorus atom bonded to two phenyl groups, one methyl group, and an oxygen atom. This configuration imparts the compound with distinct electronic and steric properties, making it suitable for diverse applications. Recent studies have highlighted its potential in catalysis, materials science, and as an intermediate in the synthesis of other organophosphorus compounds.

One of the most notable aspects of methyl diphenylphosphinate is its role in catalytic processes. Researchers have explored its ability to act as a ligand in transition metal catalysts, particularly in olefin polymerization and hydrogenation reactions. The phenyl groups provide steric bulk, which can influence the selectivity and activity of the catalysts. Moreover, the methyl group introduces a degree of flexibility, allowing for tunable interactions with the metal center.

In terms of physical properties, methyl diphenylphosphinate is typically a white crystalline solid with a melting point around 125°C. Its solubility in organic solvents such as dichloromethane and THF is relatively high, making it convenient for use in various chemical reactions. The compound is also thermally stable up to moderate temperatures, which is advantageous for its application in industrial processes.

The synthesis of methyl diphenylphosphinate involves several methods, with the most common being the reaction of triphenylphosphine with methyl chloroformate or methyl bromoformate. This reaction proceeds via a nucleophilic substitution mechanism, where the phosphine acts as a nucleophile attacking the electrophilic carbon atom in the methylating agent. Recent advancements have focused on optimizing reaction conditions to improve yield and purity, often employing phase-transfer catalysts or microwave-assisted synthesis techniques.

Methyl diphenylphosphinate finds extensive use in the pharmaceutical industry as an intermediate in drug synthesis. Its ability to form stable complexes with metals such as zinc and copper makes it valuable in medicinal chemistry for designing bioactive molecules. Additionally, it has been explored as a potential chelating agent in radiopharmaceuticals due to its high affinity for certain metal ions.

In materials science, methyl diphenylphosphinate has been investigated for its role in synthesizing novel materials such as metal-organic frameworks (MOFs) and coordination polymers. The compound's ability to act as a bridging ligand allows for the construction of complex architectures with potential applications in gas storage and catalysis.

The environmental impact of methyl diphenylphosphinate has also been a topic of recent research. Studies indicate that under certain conditions, it can undergo hydrolysis to form less toxic byproducts, suggesting that it may be biodegradable under specific environmental conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

In terms of safety and handling, while methyl diphenylphosphinate is not classified as a hazardous material under normal conditions, precautions should be taken during synthesis and handling due to its reactivity with strong acids and bases. Proper ventilation and personal protective equipment are recommended when working with this compound.

Looking ahead, ongoing research continues to uncover new applications for methyl diphenylphosphinate. Its role as an intermediate in green chemistry processes and its potential use in sustainable energy technologies are areas of active investigation. As our understanding of this compound deepens, so too does its significance in advancing various scientific disciplines.